Cas no 15872-48-7 (p-Hexadecyloxybenzoic Acid)

Technical Introduction: p-Hexadecyloxybenzoic Acid p-Hexadecyloxybenzoic acid is a long-chain alkyloxybenzoic acid derivative, characterized by its hydrophobic hexadecyloxy tail and carboxylic acid functional group. This compound exhibits notable thermal stability and mesomorphic properties, making it useful in liquid crystal research and material science applications. Its amphiphilic nature allows for self-assembly in supramolecular systems, while the carboxylic acid group provides reactivity for further functionalization. The extended alkyl chain enhances solubility in organic solvents and influences phase behavior. p-Hexadecyloxybenzoic acid is often employed as a building block for advanced materials, including thermotropic liquid crystals and nanostructured polymers, due to its predictable alignment and tunable properties.

p-Hexadecyloxybenzoic Acid structure

Product Name:p-Hexadecyloxybenzoic Acid

CAS No:15872-48-7

MF:C₂₃H₃₈O₃

MW:362.54602766037

MDL:MFCD00002544

CID:95411

PubChem ID:259635

Update Time:2025-05-26

p-Hexadecyloxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-HEXADECYLOXYBENZOIC ACID
- TIMTEC-BB SBB008254
- P-HEXADECYLOXYBENZOIC ACID
- 4-n-hexadecyloxybenzoic acid
- Benzoic acid, 4-(hexadecyloxy)-
- 4-hexadecoxybenzoic acid
- 4-Hexadecyloxy-benzoesaeure
- 4-hexadecyloxy-benzoic acid
- 4-(Hexadecyloxy)BenzoicAcid
- A809965
- NSC-89767
- 4-n-Hexadecyloxybenzoicacid
- CHEMBL1945587
- SCHEMBL3625733
- 4-(Hexadecyloxy)Benzoic Acid
- NSC89767
- AKOS015839848
- p-(Hexadecyloxy)benzoic acid
- MFCD00002544
- DTXSID10293466
- GAQCVRTXIAGNEM-UHFFFAOYSA-N
- FT-0676020
- 15872-48-7
- p-Hexadecyloxybenzoic Acid
- MDL： MFCD00002544
- Inchi： 1S/C23H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26-22-18-16-21(17-19-22)23(24)25/h16-19H,2-15,20H2,1H3,(H,24,25)
- InChI Key： GAQCVRTXIAGNEM-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 362.28200
Monoisotopic Mass: 362.282
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 17
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 46.5A^2

Experimental Properties

Color/Form: Not determined
Density: 0.9775 (rough estimate)
Melting Point: 132 °C
Boiling Point: 454.13°C (rough estimate)
Flash Point: 154.2±14.7 °C
Refractive Index: 1.5480 (estimate)
PSA: 46.53000
LogP: 7.24490
Solubility: Not determined
Vapor Pressure: 0.0±1.3 mmHg at 25°C

p-Hexadecyloxybenzoic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

p-Hexadecyloxybenzoic Acid Pricemore >>

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